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Compound of Interest

Compound Name: 25-Aminocholesterol

Cat. No.: B1195740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antifungal activity of 25-
aminocholesterol against the opportunistic fungal pathogen, Candida albicans. The document
synthesizes available data on its inhibitory concentrations, outlines detailed experimental
protocols for key assays, and illustrates the proposed mechanism of action through signaling
pathway diagrams.

Quantitative Data Summary

The in vitro efficacy of 25-aminocholesterol against Candida albicans has been characterized
primarily by its Minimum Inhibitory Concentration (MIC). While extensive data across multiple
strains is limited in the available literature, a key finding indicates potent antifungal activity.
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25-Aminocholesterol Not Specified 4 uM

Note: Further research is required to establish a comprehensive susceptibility profile of 25-
aminocholesterol against a broader range of clinical and reference strains of Candida
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albicans, including the determination of Minimum Fungicidal Concentration (MFC) and time-kill
kinetics.

Proposed Mechanism of Action: Inhibition of
Ergosterol Biosynthesis

It is hypothesized that 25-aminocholesterol, similar to other aminosterol compounds, exerts
its antifungal effect by disrupting the ergosterol biosynthesis pathway in Candida albicans.
Ergosterol is an essential component of the fungal cell membrane, crucial for maintaining its
integrity, fluidity, and the function of membrane-bound enzymes. The primary target within this
pathway is likely squalene epoxidase, an enzyme that catalyzes the conversion of squalene to
2,3-oxidosqualene. Inhibition of this step leads to the depletion of ergosterol and the
accumulation of toxic squalene, ultimately compromising cell membrane function and leading to
fungal cell death.
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Ergosterol Biosynthesis Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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